Cas no 923707-76-0 (Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-)

• Product Name: Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-
• CAS No: 923707-76-0
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 5262229
• Update Time: 2025-06-07

Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-

• Inchi： 1S/C17H16N2O/c20-16-14-7-3-4-8-15(14)18-17(19-16)10-9-12-5-1-2-6-13(12)11-17/h1-8,18H,9-11H2,(H,19,20)
• InChI Key： VLSJEFVDNJUHHI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCC21NC(=O)C1=C(N2)C=CC=C1

Additional information on Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-

Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-: An Overview of a Promising Compound (CAS No. 923707-76-0)

Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- (CAS No. 923707-76-0) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro atom connecting two rings. The spirocyclic structure imparts unique chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The molecular formula of Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- is C₁₉H₁₆N₂O, and its molecular weight is approximately 288.34 g/mol. The compound features a naphthalene ring fused with a quinazoline ring through a spiro connection, creating a highly conjugated system that can exhibit diverse electronic and steric effects. These properties contribute to its potential as a lead compound in drug discovery.

Recent studies have explored the biological activities of Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-. One notable area of research is its anti-cancer potential. In vitro studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell proliferation and survival.

For instance, a study published in the Journal of Medicinal Chemistry reported that Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- effectively inhibited the PI3K/AKT/mTOR pathway in breast cancer cells. This pathway is frequently dysregulated in many types of cancer and plays a crucial role in promoting tumor growth and metastasis. By targeting this pathway, the compound shows promise as a potential therapeutic agent for treating breast cancer.

In addition to its anti-cancer properties, Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The pharmacokinetic properties of Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various structural modifications of Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro-. For example, substituting different functional groups on the naphthalene or quinazoline rings can alter the compound's physicochemical properties and biological activity. These modifications can be tailored to improve solubility, stability, and selectivity for specific targets.

Clinical trials are currently underway to evaluate the safety and efficacy of Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- in human subjects. Early-phase trials have shown promising results with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, Spiro[naphthalene-2(1H),2'(1'H)-quinazolin]-4'(3'H)-one, 3,4-dihydro- (CAS No. 923707-76-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure confers distinct chemical properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for various medical conditions.